Cas no 676249-26-6 (methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate)

methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate structure
676249-26-6 structure
Product Name:methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate
CAS No:676249-26-6
MF:C13H9F2N3O3
MW:293.225669622421
MDL:MFCD04042919
CID:3115334
PubChem ID:4768014
Update Time:2025-04-21

methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>Methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxy late
    • methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate
    • AKOS003748763
    • CS-0301887
    • EN300-231493
    • methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Methyl 7-(difluoromethyl)-5-(2-furyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 676249-26-6
    • STK351972
    • methyl7-(difluoromethyl)-5-(furan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • MDL: MFCD04042919
    • Inchi: 1S/C13H9F2N3O3/c1-20-13(19)7-6-16-18-9(11(14)15)5-8(17-12(7)18)10-3-2-4-21-10/h2-6,11H,1H3
    • InChI Key: GMNBNHNDGBPUJO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2=CC=CO2)=NC2=C(C(=O)OC)C=NN21)F

Computed Properties

  • Exact Mass: 293.06119748Da
  • Monoisotopic Mass: 293.06119748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.6Ų

methyl 7-(difluoromethyl)-5-(furan-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

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